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molecular formula C14H11FO2 B1656074 4-Biphenylacetic acid, 2'-fluoro- CAS No. 5001-99-0

4-Biphenylacetic acid, 2'-fluoro-

Cat. No. B1656074
CAS RN: 5001-99-0
M. Wt: 230.23 g/mol
InChI Key: HSOKOZJRZALFLQ-UHFFFAOYSA-N
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Patent
US07883713B2

Procedure details

26.5 g (0.11 mol) of methyl (2′-fluoro[1,1′-biphenyl]4-yl)acetate are introduced into 50 ml of ethanol and, at room temperature, a solution of 12.8 g (0.19 mol) of potassium hydroxide pellets in 25 ml of water is added. The mixture is then heated under reflux for 4 h. After cooling, the crude mixture is concentrated in vacuo, and the residue is dissolved in 100 ml of water and acidified with concentrated hydrochloric acid. The precipitate is filtered off and washed several times with water, and the solid is dried. Example VI is obtained in the form of white crystals.
Name
methyl (2′-fluoro[1,1′-biphenyl]4-yl)acetate
Quantity
26.5 g
Type
reactant
Reaction Step One
Name
ethanol
Quantity
50 mL
Type
reactant
Reaction Step One
Name
potassium hydroxide
Quantity
12.8 g
Type
reactant
Reaction Step Two
Name
water
Quantity
25 mL
Type
solvent
Reaction Step Two
Name
(2′-Fluoro[1,1′-biphenyl]4-yl)acetic acid

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8]1[CH:13]=[CH:12][C:11]([CH2:14][C:15]([O:17]C)=[O:16])=[CH:10][CH:9]=1.C(O)C.[OH-].[K+]>O>[F:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][C:3]=1[C:8]1[CH:13]=[CH:12][C:11]([CH2:14][C:15]([OH:17])=[O:16])=[CH:10][CH:9]=1 |f:2.3|

Inputs

Step One
Name
methyl (2′-fluoro[1,1′-biphenyl]4-yl)acetate
Quantity
26.5 g
Type
reactant
Smiles
FC1=C(C=CC=C1)C1=CC=C(C=C1)CC(=O)OC
Name
ethanol
Quantity
50 mL
Type
reactant
Smiles
C(C)O
Step Two
Name
potassium hydroxide
Quantity
12.8 g
Type
reactant
Smiles
[OH-].[K+]
Name
water
Quantity
25 mL
Type
solvent
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The mixture is then heated
TEMPERATURE
Type
TEMPERATURE
Details
under reflux for 4 h
Duration
4 h
TEMPERATURE
Type
TEMPERATURE
Details
After cooling
CONCENTRATION
Type
CONCENTRATION
Details
the crude mixture is concentrated in vacuo
DISSOLUTION
Type
DISSOLUTION
Details
the residue is dissolved in 100 ml of water
FILTRATION
Type
FILTRATION
Details
The precipitate is filtered off
WASH
Type
WASH
Details
washed several times with water
CUSTOM
Type
CUSTOM
Details
the solid is dried
CUSTOM
Type
CUSTOM
Details
Example VI is obtained in the form of white crystals

Outcomes

Product
Name
(2′-Fluoro[1,1′-biphenyl]4-yl)acetic acid
Type
Smiles
FC1=C(C=CC=C1)C1=CC=C(C=C1)CC(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.